N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C17H12N4OS2/c22-16(17-21-12-3-1-2-4-14(12)24-17)20-9-13-15(19-7-6-18-13)11-5-8-23-10-11/h1-8,10H,9H2,(H,20,22)
• InChI Key: AJZMTGRQPNXOAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)NCC3=NC=CN=C3C4=CSC=C4
• Molecular Formula: C17H12N4OS2
• Molecular Weight: 352.4 g/mol

Description

The compound contains a thiophene, pyrazine, and benzo[d]thiazole moiety. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. Pyrazine is a six-membered ring with four carbon atoms and two nitrogen atoms. Benzo[d]thiazole is a fused ring system that consists of a benzene ring fused to a thiazole ring.

Molecular Structure Analysis

The compound likely has a planar structure due to the aromatic rings present. The electron density might be delocalized over the pyrazine, benzene, and thiophene rings.

Chemical Reactions Analysis

The compound might undergo electrophilic substitution at the carbon atoms of the aromatic rings. It might also undergo nucleophilic substitution at the nitrogen atoms of the pyrazine ring.

Scientific Research Applications

Synthesis and Structural Characterization

Several studies have been conducted on the synthesis and structural characterization of benzo[d]thiazole derivatives. These compounds are synthesized through reactions involving thiophenyl groups and pyrazinylmethyl groups, leading to structures with potential for various biological activities. For instance, the synthesis of thiophenylhydrazonoacetates has led to the creation of derivatives with pyrazole, isoxazole, and pyrimidine structures, showcasing the compound's versatility in heterocyclic chemistry (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004). Additionally, the synthesis of new benzo[b]thiophene derivatives has been explored for their wide spectrum of pharmacological properties, further emphasizing the compound's relevance in medicinal chemistry (Isloor, Kalluraya, & Sridhar Pai, 2010).

Biological Activities and Applications

Anticancer Activity

One of the prominent areas of application for these compounds is in anticancer research. For example, a study on the synthesis, spectral characterization, antibacterial, antifungal, and anticancer evaluation of N-[4-(1,3-benzothiazol-2-ylcarbamoyl)phenyl]pyrazine-2-carboxamide showed significant anticancer activity against breast cancer cells, highlighting the compound's potential as an anticancer agent (Senthilkumar, Umarani, & Satheesh, 2021).

Antibacterial and Antifungal Properties

These compounds have also shown promising antibacterial and antifungal properties. The design and synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as novel antibacterial agents have demonstrated significant activity against various bacterial strains, indicating their potential in addressing bacterial infections (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Anti-Tumor Agents

Furthermore, the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has been studied for its potent anti-tumor activities. Certain derivatives have shown promising activities against hepatocellular carcinoma cell lines, suggesting their use as potential anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. It could be interesting to explore its potential biological activities given the activities observed for similar compounds.